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Compound of Interest

Compound Name: Potassium lauroyl glycinate
CAS No.: 97632-95-6
Cat. No.: B3317815
Get Quote
. J

Executive Summary

Potassium Lauroyl Glycinate (KLG) is an amino acid-based anionic surfactant widely utilized
in "green" chemistry formulations for its mildness and biodegradability. While it is classified as
readily biodegradable and generally exhibits low aquatic toxicity, improper disposal of
concentrated volumes can disrupt wastewater treatment processes due to high biological
oxygen demand (BOD) and excessive foaming.

This guide provides a field-validated workflow for the containment, neutralization, and disposal
of KLG, ensuring compliance with RCRA (US) and REACH (EU) standards.

Chemical Identity & Hazard Profile

Before initiating disposal, verify the material identity against your specific Safety Data Sheet
(SDS), as pH and concentration vary by supplier.
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Parameter Specification Operational Implication

Confirm specific isomer/salt
CAS Number 301341-58-2 or 97632-95-6 _ )
form in your inventory.

] Liquid (approx. 30% ag. Viscous; potential slip hazard if
Physical State ) )
solution) spilled.

Generally non-corrosive

pH (10% soln) 7.0 — 9.0 (Typical) (RCRA D002), but check for
added KOH.
) - Suitable for sanitary sewer
Biodegradability >90% (OECD 301) o .
only in dilute quantities.
) o ] Low hazard, but bulk release is
Aquatic Toxicity LC50 > 100 mg/L (Fish) o
prohibited.
Not listed (F, K, P, U) and
RCRA Status Non-Hazardous

usually not characteristic.

Disposal Decision Matrix

The following logic gate determines whether the material can be discharged via sanitary sewer
or requires chemical waste stream management.
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Waste Assessment:

Potassium Lauroyl Glycinate

Is the waste Concentrated (>5%)
or Bulk (>1 Liter)?

Dilute / Rinse Water

(<5% Concentration) Concentrated Waste

@ Collect in HDPE Drum/Carboy

Label: 'Non-Hazardous Waste'
(Surfactant Solution)

Neutralize to pH 5-9
(Use Dilute HCI or Citric Acid)

Sanitary Sewer Discharge Ship via Licensed Waste Vendor

(Flush with 20x Water) (Incineration or WWTP)

Click to download full resolution via product page

Figure 1: Operational logic for determining the disposal pathway.[1] Note that "Dilute” refers to
experimental wash-water, not bulk stock.

Detailed Disposal Protocols
Protocol A: Bulk/IConcentrated Waste (>1 Liter or >5% Active)

Reasoning: High concentrations of surfactants can cause "foaming out" in local wastewater
aeration tanks and spike BOD loads, triggering fines from municipal water authorities.
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e Segregation: Do not mix with strong acids (exothermic reaction) or oxidizers.

» Container Selection: Use HDPE (High-Density Polyethylene) carboys. Glass is acceptable
but discouraged due to slip hazards associated with surfactant spills.

e Labeling:
o Proper Shipping Name: Non-Regulated Material (Surfactant Solution).
o Hazard Class: None (unless mixed with other hazardous solvents).
o Tag: "Non-Hazardous Chemical Waste — Potassium Lauroyl Glycinate."

» Disposal Route: Hand over to your facility's EHS department for off-site treatment (typically
industrial wastewater treatment or incineration).

Protocol B: Trace/Dilute Waste (Glassware Rinsate)

Reasoning: KLG is readily biodegradable.[1][2][3] Small amounts of rinsate are safe for
municipal treatment systems if permitted by your facility's permit.

 Dilution: Flush the sink with water before pouring the rinsate to create a flow buffer.
o Discharge: Pour the dilute solution slowly into the drain.
e Flushing: Follow with 20 volumes of tap water.

o Critical Note: If foam accumulates in the sink trap, use a squirt bottle of ethanol or
isopropyl alcohol (IPA) to break the foam immediately.

Spill Management & "Foam Control"

Surfactant spills present a unique physical hazard: slipperiness. Standard mopping often
exacerbates the issue by generating massive volumes of foam.

Spill Response Workflow:

 Isolate: Cordon off the area immediately. The floor will be like ice.
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Contain (Do Not Water): Do NOT spray water on a concentrated spill. This will expand the
spill volume 10-fold via foam.

Absorb: Use inert absorbents (vermiculite, clay, or sand).

o Pro-Tip: If the spill is foaming, sprinkle powdered silicone antifoam or spray with ethanol to
collapse the bubbles before applying absorbent.

Scoop: Collect solid waste into a bucket/drum.

Final Clean: Only after the bulk liquid is removed should you wipe the floor with a wet rag.

Regulatory Compliance (US & EU)
e USA (RCRA):

o Potassium Lauroyl Glycinate is not a listed hazardous waste (40 CFR 261).

o It does not exhibit characteristics of Ignitability, Corrosivity (verify pH < 12.5), Reactivity, or
Toxicity.

o Status: Non-hazardous industrial waste.
o EU (REACH):
o Classified as Readily Biodegradable (OECD 301).[1][4]

o WGK (Water Hazard Class, Germany): Typically WGK 1 (Slightly hazardous to water) —
Do not allow large quantities to enter groundwater.

References

o National Center for Advancing Translational Sciences (NCATS).Potassium Lauroyl
Glycinate - Chemical Identity and Structure. Inxight Drugs.[2][5][6] Available at: [Link]

 Australian Industrial Chemicals Introduction Scheme (AICIS).Public Report: Potassium
Cocoyl/Lauroyl Glycinate Assessment. Available at: [Link]
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» US Environmental Protection Agency (EPA).Safer Choice Criteria for Surfactants
(Biodegradability and Aquatic Toxicity). Available at: [Link]

e OECD Guidelines for the Testing of Chemicals.Test No. 301: Ready Biodegradability.[7]
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Safe Disposal of Potassium Lauroyl
Glycinate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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